3-[(S)-amino(carboxy)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid

• IUPAC Name: 3-[(S)-amino(carboxy)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• InChI: InChI=1S/C8H11NO4/c9-4(5(10)11)7-1-8(2-7,3-7)6(12)13/h4H,1-3,9H2,(H,10,11)(H,12,13)/t4-,7?,8?/m1/s1
• InChI Key: KNSHLWJBSDBBRH-XOJFDHPMSA-N
• Canonical SMILES: C1C2(CC1(C2)C(=O)O)C(C(=O)O)N
• Isomeric SMILES: C1C2(CC1(C2)C(=O)O)[C@@H](C(=O)O)N
• Molecular Formula: C8H11NO4
• Molecular Weight: 185.18 g/mol

Description

“3-[(S)-amino(carboxy)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid” is a chemical compound with a molecular weight of 185.18. It is used for research purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H11NO4/c9-4(5(10)11)7-1-8(2-7,3-7)6(12)13/h4H,1-3,9H2,(H,10,11)(H,12,13)/t4-,7?,8?/m1/s1. This provides a detailed description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a predicted melting point of 290.13°C, a predicted boiling point of 412.9°C at 760 mmHg, a predicted density of 1.8 g/cm³, and a predicted refractive index of n20D 1.71.

Scientific Research Applications

Synthesis and Structural Characterization

The synthetic methods and structural analysis of derivatives of 3-aminobicyclo[1.1.1]pentane-1-carboxylic acid and related compounds have been a subject of study. For instance, the synthesis and characterization of N-Boc-protected derivatives have been reported, showcasing the detailed crystal structure and highlighting the interbridgehead distance within the bicyclo[1.1.1]pentane cage. Such studies contribute to understanding the molecular geometry and potential reactivity of these compounds (Luger, Weber, Szeimies, & Pätzel, 2000).

Chemical Reactivity and Applications

Research has also focused on the chemical reactivity and potential applications of 3-aminobicyclo[1.1.1]pentane-1-carboxylic acid derivatives. This includes their use in peptide synthesis, indicating the compound's utility in creating rigid analogues of γ-aminobutyric acid, which are incorporated into linear and cyclic peptides. These studies open avenues for the development of novel peptidomimetics and therapeutics (Pätzel, Sanktjohanser, Doss, Henklein, & Szeimies, 2004).

Biomedical Implications

The compound and its derivatives have been evaluated for biomedical applications, such as in the design and synthesis of novel ligands for glutamate receptors. These studies involve synthesizing and testing various bicyclo[1.1.1]pentane-based omega-acidic amino acids as glutamate receptor ligands, demonstrating the potential of these structures in neuroscience and pharmacology (Filosa, Fulco, Marinozzi, Giacchè, Macchiarulo, Peduto, Massa, de Caprariis, Thomsen, Christoffersen, & Pellicciari, 2009).

Enantioselective Synthesis

Advances in enantioselective synthesis techniques for bicyclo[1.1.1]pentane derivatives have been reported, demonstrating the feasibility of creating chiral substituted compounds. Such methodologies enhance the accessibility of enantioenriched substances for further chemical and pharmaceutical development (Garlets, Sanders, Malik, Gampe, Houk, & Davies, 2020).